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Compound of Interest

p-(Dimethylamino)benzaldehyde
Compound Name:
oxime

Cat. No.: B1609340

Synthesis of p-(Dimethylamino)benzaldehyde
Oxime: A Technical Guide
Abstract

This technical guide provides a comprehensive overview of the synthesis of p-
(Dimethylamino)benzaldehyde oxime from p-(Dimethylamino)benzaldehyde. The document
is intended for researchers, scientists, and professionals in the field of drug development and
organic chemistry. It details the chemical properties of the reactant and product, a step-by-step
experimental protocol for the synthesis, and the necessary characterization data. The synthesis
involves the reaction of p-(Dimethylamino)benzaldehyde with hydroxylamine hydrochloride in
the presence of a base. This guide consolidates information from various sources to provide a
reliable and in-depth resource for the preparation and characterization of this compound.

Introduction

p-(Dimethylamino)benzaldehyde oxime is a derivative of p-(Dimethylamino)benzaldehyde, a
compound that serves as a key intermediate in the synthesis of various dyes, pharmaceuticals,
and other organic molecules. The oxime functional group is a versatile moiety in organic
synthesis, known for its role in the formation of amides via the Beckmann rearrangement, as
well as its utility in the synthesis of nitriles and other nitrogen-containing heterocycles. This
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guide focuses on the efficient laboratory-scale synthesis of p-(Dimethylamino)benzaldehyde

oxime, providing a detailed protocol and comprehensive data for its characterization.

Reactant and Product Data

A summary of the key quantitative data for the starting material and the final product is

presented below for easy reference and comparison.

Table 1: Physical and Chemical Properties of Reactant and Product

p-
Property (Dimethylamino)benzaldeh
yde (Starting Material)

p-
(Dimethylamino)benzaldeh
yde Oxime (Product)

Molecular Formula CoH11NO CoH12N20
Molecular Weight 149.19 g/mol 164.20 g/mol
CAS Number 100-10-7 2929-84-2
Off-white to pale yellow White solid (typical for
Appearance ) ]
crystalline powder aldoximes)
] ] Not explicitly found, but
Melting Point 72-75 °C )
expected for a solid
. Slightly soluble in water, Soluble in organic solvents like
Solubility

soluble in ethanol

ethyl acetate

Experimental Protocol

The following protocol is a synthesized procedure based on established methods for the

synthesis of aldoximes.[1]

Materials and Equipment

¢ p-(Dimethylamino)benzaldehyde (=99%)

» Hydroxylamine hydrochloride (NH2OH-HCI)
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e Sodium acetate (CHsCOONa)

o Ethyl alcohol (Ethanol)

» Deionized water

» Round-bottomed flask with a reflux condenser
e Magnetic stirrer and stir bar

e Heating mantle or oil bath

o Beaker

e Bichner funnel and filter paper

o Standard laboratory glassware

e Thin Layer Chromatography (TLC) apparatus

e Vacuum drying oven

Synthetic Procedure

e Reaction Setup: In a 100 mL round-bottomed flask, combine p-
(Dimethylamino)benzaldehyde (5.0 g, 33.5 mmol), hydroxylamine hydrochloride (3.5 g, 50.3
mmol, 1.5 equiv), and sodium acetate (8.3 g, 101.2 mmol, 3.0 equiv).

» Solvent Addition: To the flask, add ethyl alcohol (10.0 mL) and deionized water (40.0 mL).

o Reaction: Place a magnetic stir bar in the flask and attach a reflux condenser. Heat the
mixture to reflux with continuous stirring.

e Monitoring: The progress of the reaction should be monitored by Thin Layer Chromatography
(TLC) until the starting material is consumed.

o Work-up: After the reaction is complete, pour the contents of the flask into a 250 mL beaker
and allow it to cool to room temperature.
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« |solation: The product will precipitate out of the solution upon cooling. Collect the precipitate
by vacuum filtration using a Blichner funnel.

 Purification: Wash the collected solid thoroughly with cold deionized water. For further
purification, the crude product can be recrystallized from ethyl alcohol.

e Drying: Dry the purified p-(Dimethylamino)benzaldehyde oxime in a vacuum oven to a
constant weight.

Characterization Data

The synthesized p-(Dimethylamino)benzaldehyde oxime should be characterized to confirm
its identity and purity. The following table summarizes the expected spectroscopic data.

Table 2: Spectroscopic Data for p-(Dimethylamino)benzaldehyde Oxime

Technique Data

8 7.71 (d, J=9.0Hz, 2H), 6.68 (d, J=9.0Hz, 2H),

1H NMR (500MHz, CDCl3
( ) 5.70 (b, 2H), 3.03 (s, 6H)[2]

13C NMR (125.4MHz, CDCls) 5 169.4, 152.9, 129.1, 120.1, 111.1, 40.2[2]

m/z (%) 165(10), 164(100), 163(38), 149(8),
148(74), 147(2), 146(6), 145(7), 131(10),

Mass Spectrometry (EI) 120(9), 119(4), 118(5), 105(6), 104(7), 103(4),
93(2), 92(3), 91(5), 79(5), 78(4), 77(10), 76(2),
73(5), 68(5), 65(3), 63(3), 51(3)[2]

Visualizations

The following diagrams illustrate the chemical reaction and a typical experimental workflow for
the synthesis of p-(Dimethylamino)benzaldehyde oxime.
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Reactants
p-(Dimethylamino)benzaldehyde Products
Reflux in ECOH/H20 || 5 (pimethylamino)benzaldehyde Oxime
Hydroxylamine Hydrochloride m ,T\
> NaCl + H20 + Acetic Acid
Sodium Acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.rsc.org [rsc.org]

e 2. CN103172482A - Method for preparing first-grade amide from aldoxime or formaldehyde
and hydroxylamine - Google Patents [patents.google.com]
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benzaldehyde-oxime-from-p-dimethylamino-benzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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